Cas no 1806768-81-9 (3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806768-81-9
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4922507
• Update Time: 2025-11-01

3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H5ClF3N/c8-3-5-4(6(9)10)1-2-12-7(5)11/h1-2,6H,3H2
• InChI Key： IUPIEIFFTPBIBP-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806768-81-9)

3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806768-81-9) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by the presence of a chloromethyl group, a difluoromethyl group, and a fluorine atom, which collectively confer it with distinct chemical properties and reactivity profiles.

The chloromethyl group in 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine provides a reactive site for nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. The presence of the difluoromethyl group imparts significant electronic effects, influencing the compound's reactivity and stability. Additionally, the fluorine atom at the 2-position further modulates the electronic environment of the pyridine ring, enhancing its biological activity and selectivity.

In the context of pharmaceutical research, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential as a building block for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation.

Beyond pharmaceutical applications, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine has also found utility in agrochemical research. Its unique structure makes it an attractive candidate for the development of new herbicides and pesticides. Research conducted by a team at the University of California, Davis, showed that compounds derived from this pyridine derivative exhibited high efficacy against various weed species while maintaining low toxicity to non-target organisms.

The synthetic accessibility of 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine is another factor contributing to its widespread use in scientific research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-chloro-5-difluoromethylpyridine with formaldehyde and hydrochloric acid, followed by selective fluorination at the 4-position. This approach offers high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound to minimize exposure risks.

To summarize, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1806768-81-9) is a valuable chemical entity with a wide range of applications in pharmaceutical and agrochemical research. Its unique chemical structure endows it with desirable properties that make it an ideal candidate for the development of novel drugs and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.